Cas no 1805591-31-4 (1-Bromo-3-fluoro-2-iodo-5-nitrobenzene)

• Product Name: 1-Bromo-3-fluoro-2-iodo-5-nitrobenzene
• CAS No: 1805591-31-4
• MF: C₆H₂BrFINO₂
• MW: 345.892456531525
• CID: 4976304
• Update Time: 2023-08-24

1-Bromo-3-fluoro-2-iodo-5-nitrobenzene Chemical and Physical Properties

Names and Identifiers

• 1-Bromo-3-fluoro-2-iodo-5-nitrobenzene

• Inchi： 1S/C6H2BrFINO2/c7-4-1-3(10(11)12)2-5(8)6(4)9/h1-2H
• InChI Key： GPNMDVBNDOPCLC-UHFFFAOYSA-N
• SMILES： IC1C(=CC(=CC=1Br)[N+](=O)[O-])F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 189
• XLogP3: 3.2
• Topological Polar Surface Area: 45.8